1-Chloro-2-(cyclopent-3-enylsulfanyl)-benzene

• Molecular Formula: C11H11ClS
• Molecular Weight: 210.72 g/mol
• IUPAC Name: 1-chloro-2-cyclopent-3-en-1-ylsulfanylbenzene
• InChI: InChI=1S/C11H11ClS/c12-10-7-3-4-8-11(10)13-9-5-1-2-6-9/h1-4,7-9H,5-6H2
• InChI Key: KNKLAVQEEONXRA-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC1SC2=CC=CC=C2Cl

Description

1-Chloro-2-(cyclopent-3-enylsulfanyl)-benzene is a useful research compound. Its molecular formula is C11H11ClS and its molecular weight is 210.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (316 mg, 55% in mineral oil, 7.24 mmol) was suspended in DMF (6 ml) and the suspension was cooled to 0° C. A solution of 2-chloro-thiophenol (880 ml, 97% purity, 7.55 mmol) in DMF (2 ml) was added dropwise. After stirring for 45 min at 0° C. a solution of toluene-4-sulfonic acid cyclopent-3-enyl ester (1500 mg, 6.29 mmol) in DMF (3 ml) was added dropwise and the reaction mixture was stirred at room temperature for 2 days. Water was added and the mixture was extracted 3 times with EtOAc. The combined organic layers were washed with water, saturated NaHCO3 solution and brine, dried over Na2OS4 and evaporated. The remaining brown oil was purified by silica gel chromatography (heptane/EtOAc 100:0-99:1) to obtain the title compound (1.047 g, 79%) as colorless liquid.